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Compound of Interest

Compound Name: alpha-Ketoglutarate

Cat. No.: B1197944 Get Quote

Hazard Identification and Personal Protective
Equipment (PPE)
Alpha-Ketoglutarate, while a key metabolic intermediate, requires careful handling in its pure

form. It is classified as a substance that can cause serious eye damage, as well as skin and

respiratory irritation.[1][2][3][4] Adherence to proper safety protocols is mandatory to minimize

risk.

Summary of Hazards
Eye Contact: Causes serious eye damage, potentially leading to burns.[1][3][5]

Skin Contact: May cause skin irritation, redness, and pain.[2][4][6]

Inhalation: Irritating to the respiratory system if inhaled as dust.[2][4]

Ingestion: While not classified as harmful by ingestion, it may be damaging to health,

especially in cases of pre-existing organ damage.[4]

Recommended Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling alpha-Ketoglutarate,

particularly in its solid, powdered form.
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Body Part
Personal Protective

Equipment (PPE)

Standard/Specificati

on
Rationale

Eyes/Face

Chemical safety

goggles or a full-face

shield.[1][7]

OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

To protect against

dust particles and

prevent serious eye

damage.[1][3][5]

Skin/Body

Chemical-resistant

gloves (e.g., nitrile), a

lab coat, and full-

length pants.[1][2][3]

Ensure gloves are

worn over sleeves to

prevent seepage.[8]

To prevent skin

contact and irritation.

[2][6]

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator.[1][9]

Use in case of

insufficient ventilation

or when dust

formation is

unavoidable.[1][3]

To prevent inhalation

of irritating dust.[2][4]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of alpha-
Ketoglutarate and ensuring laboratory safety.

Engineering Controls
Ventilation: Always handle alpha-Ketoglutarate in a well-ventilated area.[1][4][7] For

procedures that may generate dust, use a chemical fume hood.[1]

Safety Stations: Ensure that eyewash stations and safety showers are located near the

workstation.[1]

Safe Handling Procedures
Preparation: Before handling, read the Safety Data Sheet (SDS) and ensure all necessary

PPE is available and in good condition.

Dispensing: When weighing or transferring the solid material, avoid creating dust.[1] Use

techniques that minimize aerosolization.
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Contact Avoidance: Do not allow the substance to come into contact with eyes, skin, or

clothing.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[2][4][7]

Do not eat, drink, or smoke in the handling area.[2][4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][7]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is essential.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[1][2][6] Remove contact

lenses, if present and easy to do. Continue

rinsing and immediately call a physician or

poison center.[1][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][2][6] If skin

irritation persists, seek medical attention.[2][6]

Inhalation

Move the person to fresh air.[1][2][6] If breathing

is difficult, give oxygen or artificial respiration.[2]

[6] Get medical attention if symptoms occur.[1]

[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[6] Do not induce vomiting.[2]

[10] Seek medical attention if symptoms occur.

[1][6]
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Spills and Leaks
Evacuate: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use personal protective equipment.[2] Sweep or vacuum up the spilled solid

material, avoiding dust generation, and place it into a suitable, labeled container for disposal.

[1]

Clean: Clean the spill area thoroughly.

Prevent Entry: Prevent the spilled product from entering drains or waterways.[2][7]

Waste Disposal
Collection: Collect waste material in suitable, closed, and labeled containers.[1]

Disposal: Dispose of the waste at an approved waste disposal plant.[2] Follow all local, state,

and federal regulations. Do not release into the environment.[1]

Contaminated Containers: Empty containers may retain product residue. Triple rinse or use

equivalent measures before disposal. The rinsate should be collected and treated as

hazardous waste.[11]

Quantitative Data
The following table summarizes key quantitative data for alpha-Ketoglutaric Acid.
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Property Value Reference

CAS Number 328-50-7 [1][3]

Molecular Formula C5H6O5 [6]

Molecular Weight 146.1 g/mol [6]

Appearance
Off-white, solid, crystalline

powder.[1][2]
[1][2]

Odor Odorless [1]

pH 2.0 (Acidic) [1]

Melting Point 114–117°C (237.2–242.6°F) [1][5]

Oral LD50 (Rat) 5000–10000 mg/kg [5]

Occupational Exposure Limits
Not established by region-

specific regulatory bodies.[1][9]
[1][9]

Experimental Protocol: Preparation of α-KG
Standard Solution
This section provides a generalized protocol for preparing a standard solution of alpha-
Ketoglutarate for use in colorimetric or fluorometric assays, based on common laboratory

procedures.[12]

Objective: To prepare a 100 mM alpha-Ketoglutarate stock solution and subsequent dilutions

for generating a standard curve.

Materials:

alpha-Ketoglutaric Acid powder

Deionized water (ddH2O)

Vortex mixer

Micropipettes and sterile tips
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Microcentrifuge tubes

Procedure:

Reconstitute Stock Solution: To create a 100 mM stock solution, reconstitute 10 µmol of the

alpha-Ketoglutarate standard in 100 µL of ddH2O.[12]

Mix Thoroughly: Pipette up and down to dissolve the solid completely. Vortex briefly.

Keep on Ice: Keep the reconstituted stock solution on ice during use.[12]

Prepare Working Standard: For a colorimetric assay, prepare a 1 nmol/µL working standard

by diluting 10 µL of the 100 mM stock solution into 990 µL of ddH2O.[12]

Serial Dilutions: Create a series of standards by further diluting the working standard with the

appropriate assay buffer. Always prepare a fresh set of standards for each experiment.[12]

Storage: Aliquot the stock solution and store at -20°C for future use to avoid repeated freeze-

thaw cycles.[12]

Visualized Workflow
The following diagram illustrates the standard logistical and safety workflow for handling alpha-
Ketoglutarate in a laboratory environment.
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Workflow for Handling alpha-Ketoglutarate

1. Preparation & Planning

2. Handling & Use

3. Emergency Response

4. Waste Management

Review SDS

Assemble PPE:
- Goggles
- Gloves

- Lab Coat

Verify Engineering Controls:
- Fume Hood

- Eyewash Station

Weigh Solid α-KG
(Minimize Dust)

Proceed to Handling

Prepare Solution
(e.g., for Assay)

Segregate Waste:
- Solid α-KG

- Contaminated Labware

Generate Waste

Spill Occurs

Contain & Clean Spill

Personal Exposure

Follow First Aid
(Eyes, Skin, Inhalation)

Label Waste Container

Dispose via Approved
Waste Handler

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of alpha-Ketoglutarate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1197944?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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